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Compound of Interest

Compound Name: 2-Bromopyridine-15N

Cat. No.: B028378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-

Bromopyridine-¹⁵N, detailed experimental protocols for their determination, and insights into its

primary applications in research and development.

Core Physical Properties
2-Bromopyridine-¹⁵N is a stable isotope-labeled version of 2-bromopyridine, where the nitrogen

atom is the heavy isotope ¹⁵N. While specific experimental data for the ¹⁵N-labeled compound

is not extensively published, its physical properties are expected to be nearly identical to its

unlabeled counterpart, 2-bromopyridine. The primary difference lies in its molecular weight.

Table 1: Physical Properties of 2-Bromopyridine-¹⁵N (and 2-Bromopyridine)
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Property Value Source(s)

Molecular Formula C₅H₄Br¹⁵N [1]

Molecular Weight 158.99 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 192-194 °C (at 760 mmHg) [3][4]

Melting Point
Not applicable (liquid at room

temperature)
-

Density 1.657 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.572 [3]

Solubility

Slightly miscible with water.

Soluble in ethanol, ether,

benzene, and pyridine.

[4][5]

pKa 0.71 (for the conjugate acid) [6]

Experimental Protocols for Physical Property
Determination
The following are detailed, standard laboratory procedures for determining the key physical

properties of liquid organic compounds like 2-Bromopyridine-¹⁵N.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for small sample volumes.

Materials:

Thiele tube

Thermometer (0-250 °C)

Small test tube (e.g., Durham tube)
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Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or silicone oil

Stand and clamps

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Add a small amount (0.5-1 mL) of 2-Bromopyridine-¹⁵N into the small test tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is

above the sample.[2]

Gently heat the side arm of the Thiele tube.[2] Convection currents will ensure uniform

heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[7]

Density Determination
Materials:
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Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Water bath (for temperature control)

Thermometer

Procedure (using a graduated cylinder):

Measure the mass of a clean, dry 10 mL graduated cylinder on an analytical balance.[8]

Add a known volume (e.g., 5 mL) of 2-Bromopyridine-¹⁵N to the graduated cylinder. Record

the exact volume, reading from the bottom of the meniscus.[9]

Measure the total mass of the graduated cylinder and the liquid.[8]

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

Calculate the density using the formula: Density = Mass / Volume.[10]

For higher accuracy, perform the measurement at a controlled temperature (e.g., 25 °C)

using a water bath.

Solubility Determination
Procedure:

Place a small, measured amount (e.g., 0.1 g or 0.1 mL) of 2-Bromopyridine-¹⁵N into a test

tube.[11]

Add a small volume (e.g., 1 mL) of the solvent to be tested (e.g., water, ethanol, diethyl

ether, toluene) to the test tube.[12]

Vigorously shake the test tube for 1-2 minutes.[5]

Observe if the compound has completely dissolved. If not, add the solvent in small

increments (e.g., 1 mL at a time) up to a total of 3 mL, shaking after each addition.[11]

Record the substance as "soluble," "sparingly soluble," or "insoluble" based on the

observations. For quantitative solubility, more precise measurements of the amount of solute
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and solvent are required until saturation is reached.

Applications in Research and Drug Development
2-Bromopyridine-¹⁵N is a valuable tool in synthetic chemistry and analytical sciences, primarily

utilized as a synthetic building block and an internal standard.

Synthesis of Pyridine Derivatives
2-Bromopyridine serves as a versatile precursor for the synthesis of more complex pyridine-

containing molecules, which are common scaffolds in pharmaceuticals. The ¹⁵N label allows for

the tracking of the pyridine nitrogen in subsequent reactions and biological assays. A common

synthetic route is the Negishi cross-coupling reaction.

Reactants & Catalysts

Reaction Process
Products & Purification

2-Bromopyridine-¹⁵N

Negishi Cross-CouplingOrganozinc Reagent
(R-ZnX)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

2-Substituted Pyridine-¹⁵N Purification
(e.g., Chromatography)

Pure 2-Substituted
Pyridine-¹⁵N

Click to download full resolution via product page

Workflow for the synthesis of a 2-substituted pyridine-¹⁵N via Negishi cross-coupling.

A general protocol for a Negishi cross-coupling reaction involves reacting 2-bromopyridine with

an organozinc reagent in the presence of a palladium catalyst. The ¹⁵N label remains in the

pyridine ring of the final product.

Internal Standard in Quantitative Mass Spectrometry
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Stable isotope-labeled (SIL) compounds are the gold standard for internal standards in

quantitative mass spectrometry (LC-MS) assays.[10] 2-Bromopyridine-¹⁵N can be used as an

internal standard for the quantification of unlabeled 2-bromopyridine or its derivatives. The SIL

internal standard is chemically identical to the analyte, so it co-elutes during chromatography

and experiences the same ionization effects, allowing for accurate correction of analytical

variability.
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Workflow for quantitative analysis using 2-Bromopyridine-¹⁵N as an internal standard.
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Experimental Protocol Outline for LC-MS Quantification:

Preparation of Stock Solutions: Prepare a stock solution of the analyte (unlabeled 2-

bromopyridine) and the internal standard (2-Bromopyridine-¹⁵N) in a suitable solvent.

Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix

with known concentrations of the analyte and a constant concentration of the internal

standard.

Sample Preparation: Extract the analyte from the unknown samples (e.g., plasma, tissue

homogenate) using an appropriate method (e.g., protein precipitation, liquid-liquid extraction,

or solid-phase extraction).

Internal Standard Addition: Add a known amount of the 2-Bromopyridine-¹⁵N internal

standard solution to all samples, calibration standards, and quality controls.[10]

LC-MS Analysis: Inject the prepared samples into the LC-MS system. The analyte and the

internal standard will be separated chromatographically and detected by the mass

spectrometer.

Data Processing: Integrate the peak areas for both the analyte and the internal standard.

Quantification: Create a calibration curve by plotting the ratio of the analyte peak area to the

internal standard peak area against the analyte concentration for the calibration standards.

Determine the concentration of the analyte in the unknown samples from this calibration

curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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